Cas no 1806270-11-0 (Ethyl 4-cyano-3-iodo-2-methoxyphenylacetate)

• Product Name: Ethyl 4-cyano-3-iodo-2-methoxyphenylacetate
• CAS No: 1806270-11-0
• MF: C₁₂H₁₂INO₃
• MW: 345.133055686951
• CID: 4943124
• Update Time: 2025-06-13

Ethyl 4-cyano-3-iodo-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-iodo-2-methoxyphenylacetate

• Inchi： 1S/C12H12INO3/c1-3-17-10(15)6-8-4-5-9(7-14)11(13)12(8)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： IVNDCFQBFNVJLY-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CC(=C1OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-3-iodo-2-methoxyphenylacetate

Recent Advances in the Application of Ethyl 4-cyano-3-iodo-2-methoxyphenylacetate (CAS: 1806270-11-0) in Chemical Biology and Pharmaceutical Research

Ethyl 4-cyano-3-iodo-2-methoxyphenylacetate (CAS: 1806270-11-0) has recently emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals. This compound, characterized by its unique cyano, iodo, and methoxy functional groups, has been the subject of several studies exploring its potential in drug discovery and chemical biology. The versatility of this molecule lies in its ability to undergo various chemical transformations, making it a valuable building block for the construction of complex pharmacophores.

Recent research has focused on the application of Ethyl 4-cyano-3-iodo-2-methoxyphenylacetate in the synthesis of kinase inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of selective JAK2 inhibitors, which show promise for the treatment of myeloproliferative neoplasms. The iodo substituent at the 3-position allows for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold. This approach has led to the discovery of several lead compounds with improved pharmacokinetic properties compared to existing therapies.

In the field of antimicrobial research, Ethyl 4-cyano-3-iodo-2-methoxyphenylacetate has been employed as a precursor for the development of novel quinolone derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of fluoroquinolone analogs using this compound as the starting material. The resulting compounds exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, with MIC values in the range of 0.5-2 μg/mL. The presence of the cyano group was found to be crucial for maintaining antibacterial activity while reducing cytotoxicity against mammalian cells.

The compound's potential in central nervous system drug development has also been explored. Research published in ACS Chemical Neuroscience (2023) described its use in creating novel sigma-1 receptor ligands. The methoxy group at the 2-position was shown to enhance blood-brain barrier penetration, while the iodo substituent allowed for radioiodination, enabling the development of potential PET imaging agents for neurological disorders. This dual functionality highlights the compound's unique value in both therapeutic and diagnostic applications.

From a synthetic chemistry perspective, recent advances have improved the production and handling of Ethyl 4-cyano-3-iodo-2-methoxyphenylacetate. A 2024 patent application disclosed an optimized synthetic route that increases yield from 65% to 89% while reducing the formation of byproducts. This improvement is particularly significant for scale-up purposes, as the compound is increasingly being adopted by pharmaceutical companies for lead optimization programs. The patent also describes novel purification methods that enhance the compound's stability during storage.

Looking forward, the unique structural features of Ethyl 4-cyano-3-iodo-2-methoxyphenylacetate continue to inspire new applications in drug discovery. Current research directions include its use in PROTAC (proteolysis targeting chimera) development, where its ability to serve as a linker between target-binding and E3 ligase-binding moieties is being investigated. Additionally, its potential in covalent inhibitor design is being explored, leveraging the reactivity of the iodo substituent for selective target engagement. These emerging applications suggest that this compound will remain an important tool in medicinal chemistry for years to come.